Cas no 955725-49-2 (3-chloro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide)

• Product Name: 3-chloro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide
• CAS No: 955725-49-2
• MF: C₂₀H₁₇ClN₂O₃S₂
• MW: 432.943581342697
• CID: 6123628
• PubChem ID: 16944082
• Update Time: 2025-08-03

3-chloro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide
• 3-chloro-N-[2-(thiophene-2-carbonyl)-3,4-dihydro-1H-isoquinolin-7-yl]benzenesulfonamide
• 3-chloro-N-[2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl]benzene-1-sulfonamide
• AKOS024647445
• 3-chloro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzenesulfonamide
• F2417-0410
• 955725-49-2

• Inchi： 1S/C20H17ClN2O3S2/c21-16-3-1-4-18(12-16)28(25,26)22-17-7-6-14-8-9-23(13-15(14)11-17)20(24)19-5-2-10-27-19/h1-7,10-12,22H,8-9,13H2
• InChI Key： BGHFKPMMJQVKMY-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC3=C(C=C2)CCN(C(C2SC=CC=2)=O)C3)(=O)=O)=CC=CC(Cl)=C1

Computed Properties

• Exact Mass: 432.0369124g/mol
• Monoisotopic Mass: 432.0369124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 103Ų

Additional information on 3-chloro-N-2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-ylbenzene-1-sulfonamide

3-Chloro-N-(2-(Thiophene-2-Carbonyl)-1,2,3,4-Tetrahydroisoquinolin-7-Yl)Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 955725-49-2, commonly referred to as 3-chloro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising properties in fields such as drug discovery, material science, and biotechnology.

Chemical Structure and Properties

The molecular structure of 3-chloro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide is characterized by a benzene ring substituted with a chlorine atom at the 3-position and a sulfonamide group at the 1-position. The sulfonamide group is further connected to a tetrahydroisoquinoline moiety, which is fused with a thiophene ring via a carbonyl group. This intricate architecture contributes to the compound's unique electronic and steric properties.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The presence of the thiophene ring introduces aromaticity and potential for hydrogen bonding interactions, while the tetrahydroisoquinoline moiety provides rigidity and additional functional groups for further modification. These features make this compound an ideal candidate for exploring its pharmacological properties.

Synthesis and Characterization

The synthesis of 3-chloro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the tetrahydroisoquinoline ring through cyclization reactions and subsequent coupling with the thiophene moiety via carbonylation. The final step involves the introduction of the sulfonamide group through nucleophilic substitution.

Modern analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the structure of this compound. These methods provide critical insights into the stereochemistry and purity of the synthesized product. Recent advancements in computational chemistry have also enabled researchers to predict the compound's stability and reactivity under various conditions.

Applications in Drug Discovery

The potential of 3-chloro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide in drug discovery has been explored extensively in recent years. Its structural features make it an attractive candidate for targeting various disease states such as cancer, inflammation, and neurodegenerative disorders.

In oncology research, this compound has shown promise as a potential anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. Preclinical studies have demonstrated selective cytotoxicity against cancer cell lines while sparing normal cells. Additionally, its ability to modulate signaling pathways such as MAPK/ERK has been reported in recent publications.

Inflammation is another area where this compound has shown potential therapeutic benefits. Research indicates that it can inhibit pro-inflammatory cytokines such as TNF-alpha and IL6 by modulating NF-kB pathways. These findings suggest its potential use in treating chronic inflammatory diseases like arthritis and inflammatory bowel disease.

Materials Science Applications

Beyond its role in drug discovery, 3-chloro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-yl)benzene-1-sulfonamide has also found applications in materials science. Its unique electronic properties make it suitable for use in organic electronics and optoelectronic devices.

Recent studies have explored its use as a building block for constructing advanced materials such as conductive polymers and organic semiconductors. The presence of aromatic rings and heteroatoms provides opportunities for tuning electronic properties through functionalization. Furthermore, its stability under thermal and oxidative conditions makes it a valuable component in high-performance materials.

Biotechnological Applications

In the realm of biotechnology, this compound has been investigated for its potential as an enzyme inhibitor. Its ability to bind selectively to specific enzyme active sites makes it a promising lead compound for developing novel enzyme inhibitors.

Recent research has focused on its inhibitory effects on proteases involved in viral replication. This property could be leveraged in developing antiviral therapies targeting emerging pathogens such as coronaviruses. Additionally, its role as a modulator of cellular signaling pathways has opened new avenues for studying disease mechanisms at a molecular level.

Conclusion

The compound 3-chloro-N-(2-(thiophene-2-carbonyl)-1,2,3,4-tetrahydroisoquinolin-7-y l)benzene-1-sulfonamide (CAS No. 955725 -49 - ） represents a fascinating example of how advanced organic synthesis can yield molecules with diverse applications across multiple scientific disciplines. From drug discovery to materials science and biotechnology , this molecule continues to be an area of active research , offering new insights into its potential uses . As ongoing studies unravel more about its properties , it is likely that this compound will play an increasingly important role in both academic research and industrial applications . p > article > response >